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Compound of Interest

Compound Name: 2,6-Deoxyfructosazine-13C4

Cat. No.: B565449 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and a step-by-step operational plan for

the disposal of 2,6-Deoxyfructosazine-13C4, a stable isotope-labeled compound. While a

specific Safety Data Sheet (SDS) for 2,6-Deoxyfructosazine-13C4 is not readily available,

information from the SDS of its isomer, 2,5-Deoxyfructosazine, indicates that the substance is

not classified as hazardous.[1] However, it is imperative to follow standard laboratory safety

protocols and consult with your institution's environmental health and safety (EHS) department

for specific guidance.

Chemical and Physical Properties
A summary of the known quantitative data for the related compound 2,5-Deoxyfructosazine is

presented below. This information should be used as a general guideline, and caution is

advised.
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Property Value

Molecular Formula C₈¹³C₄H₂₀N₂O₇

Molecular Weight 308.27

Appearance Not determined

Melting Point Undetermined

Boiling Point Undetermined

Flammability Product is not flammable

Data sourced from the Safety Data Sheet for 2,5-Deoxyfructosazine (hydrochloride) and other

chemical suppliers.[1][2]

Standard Disposal Protocol
The following procedure outlines the recommended steps for the disposal of 2,6-
Deoxyfructosazine-13C4, assuming it is not mixed with any hazardous substances.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and gloves,

when handling the compound.

2. Waste Characterization:

Confirm that the waste contains only 2,6-Deoxyfructosazine-13C4 and is not contaminated

with any hazardous solvents or other regulated chemicals. If the compound has been mixed

with other substances, the disposal protocol for the most hazardous component must be

followed.

3. Small Quantities (Milligram Scale):

For small research quantities, the primary recommendation is to sweep up the solid material

and place it in a suitable, clearly labeled container for disposal.[3]

Avoid generating dust during this process.[3]
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4. Containerization and Labeling:

Use a chemically compatible and sealable container for the waste.

The container must be clearly labeled with the full chemical name: "2,6-Deoxyfructosazine-
13C4".

Include the quantity of the waste.

5. Institutional EHS Consultation:

Contact your institution's Environmental Health and Safety (EHS) department.

Provide them with all available information on the compound, including the information

presented in this guide.

Follow their specific instructions for collection and disposal, as institutional and local

regulations may vary.

6. Accidental Spills:

In the event of a small spill, sweep up the material and place it in a designated waste

container.[3]

Ensure adequate ventilation.[3]

For larger spills, or if you are unsure how to proceed, contact your EHS department

immediately.

Disposal Decision Workflow
The following diagram illustrates the logical steps to determine the appropriate disposal path

for 2,6-Deoxyfructosazine-13C4.
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Start: Have 2,6-Deoxyfructosazine-13C4 for Disposal

Is the compound mixed with hazardous substances?

Follow disposal protocol for the most hazardous component.

Yes

Is it a small (mg) quantity?

No

End: Proper Disposal

Sweep into a suitable, labeled container. Avoid dust.

Yes

Consult Institutional EHS for disposal guidance.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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